Cas no 1806787-88-1 (Methyl 2-amino-3-chloro-4-(difluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 2-amino-3-chloro-4-(difluoromethyl)pyridine-5-acetate
• CAS No: 1806787-88-1
• MF: C₉H₉ClF₂N₂O₂
• MW: 250.629768133163
• CID: 4854136
• Update Time: 2025-10-29

Methyl 2-amino-3-chloro-4-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3-chloro-4-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C9H9ClF2N2O2/c1-16-5(15)2-4-3-14-9(13)7(10)6(4)8(11)12/h3,8H,2H2,1H3,(H2,13,14)
• InChI Key： AVTDNZZVDZKSDJ-UHFFFAOYSA-N
• SMILES： ClC1=C(N)N=CC(CC(=O)OC)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 1.5
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-3-chloro-4-(difluoromethyl)pyridine-5-acetate

Methyl 2-amino-3-chloro-4-(difluoromethyl)pyridine-5-acetate: A Promising Compound in Modern Medicinal Chemistry

Methyl 2-amino-3-chloro-4-(difluoromethyl)pyridine-5-acetate is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of medicinal chemistry. The CAS number 1806787-88-1 identifies this compound as a derivative of pyridine, a heterocyclic aromatic ring system widely utilized in pharmaceutical drug design. The combination of functional groups such as the 2-amino group, 3-chloro substituent, 4-(difluoromethyl) moiety, and the pyridine-5-acetate backbone creates a molecule with potential therapeutic applications. Recent studies have highlighted its role in modulating biological pathways, making it a subject of interest for researchers exploring novel therapeutic strategies.

The pyridine ring serves as the core structural element of this compound, providing a versatile scaffold for drug development. The 2-amino group introduces nucleophilic properties, while the 3-chloro substituent enhances the molecule’s electrophilic character. The 4-(difluoromethyl) group is particularly notable for its ability to influence the electronic distribution within the ring, which can modulate the compound’s reactivity and biological activity. The pyridine-5-acetate functionality further contributes to the molecule’s solubility and metabolic stability, crucial factors in drug candidate development.

Recent advancements in medicinal chemistry have underscored the importance of fluorine-containing compounds in drug design. The difluoromethyl group in this molecule exemplifies how halogen substitution can fine-tune the pharmacokinetic and pharmacodynamic profiles of a drug. A 2023 study published in Journal of Medicinal Chemistry demonstrated that compounds with fluorine substitutions exhibit enhanced metabolic stability and improved target selectivity, which aligns with the potential advantages of Methyl 2-amino-3-chloro-4-(difluoromethyl)pyridine-5-acetate in therapeutic applications.

One of the most promising areas of research involving this compound is its potential role in antiviral therapy. A 2024 study published in Antiviral Research reported that the pyridine-5-acetate scaffold could be modified to target viral replication mechanisms. The 2-amino group may participate in hydrogen bonding interactions with viral enzymes, while the 3-chloro substituent could enhance the compound’s ability to disrupt viral protein structures. These findings suggest that Methyl 2-amino-3-chloro-4-(difluoromethyl)pyridine-5-acetate could be a candidate for the development of novel antiviral agents.

Additionally, the 4-(difluoromethyl) group in this compound has been linked to its potential in anti-inflammatory drug development. A 2023 review in Drug Discovery Today highlighted the role of fluorine-containing derivatives in modulating inflammatory pathways. The difluoromethyl substitution may alter the molecule’s interaction with inflammatory cytokines, offering a new approach to managing chronic inflammatory diseases. This aligns with the growing interest in targeted therapies that minimize systemic side effects.

From a synthetic chemistry perspective, the pyridine-5-acetate functionality in this compound is a key feature that influences its reactivity. The acetate group can act as a leaving group, enabling the formation of various derivatives through nucleophilic substitution reactions. This property is particularly valuable in drug development, as it allows for the customization of the molecule to meet specific therapeutic requirements. The 2-amino and 3-chloro groups further contribute to the molecule’s versatility by providing multiple sites for functional group modification.

Recent computational studies have provided insights into the binding affinity of this compound with potential biological targets. A 2024 article in Computational and Structural Chemistry used molecular docking simulations to predict the interaction of Methyl 2-amino-3-chloro-4-(difluoromethyl)pyridine-5-acetate with key enzymes involved in metabolic pathways. The results indicated that the pyridine-5-acetate scaffold could form stable hydrogen bonds with enzyme active sites, enhancing the compound’s efficacy as a therapeutic agent.

The electronic properties of this compound are also of interest in the context of drug design. The fluorine atoms in the 4-(difluoromethyl) group create a polar environment, which can influence the molecule’s solubility and permeability across biological membranes. This is particularly important for the development of orally administered drugs, as it affects the compound’s bioavailability. The 2-amino group may further contribute to the molecule’s hydrophilicity, enhancing its ability to interact with biological targets.

Another area of research focusing on this compound is its potential in oncology. A 2023 study in Cancer Research explored the role of pyridine derivatives in targeting cancer-related signaling pathways. The 3-chloro substituent in Methyl 2-amino-3-chloro-4-(difluoromethyl)pyridine-5-acetate may interfere with the activity of certain kinases, which are often overactive in cancer cells. This suggests that the compound could be a candidate for the development of targeted therapies for specific cancer types.

From a pharmacokinetic standpoint, the pyridine-5-acetate functionality in this compound is critical for its metabolic stability. The acetate group can resist rapid metabolism by liver enzymes, which is essential for maintaining therapeutic concentrations in the bloodstream. This property is particularly advantageous in the development of long-acting drugs, as it reduces the frequency of dosing required for effective treatment.

Furthermore, the 2-amino group in this compound may play a role in its potential as a prodrug. Prodrugs are often used to improve the solubility and bioavailability of therapeutic agents. The amino group could be modified to release an active metabolite upon entering the body, enhancing the compound’s therapeutic efficacy. This approach is particularly relevant for drugs that require targeted delivery to specific tissues or organs.

Recent advances in drug delivery systems have also highlighted the importance of compounds like Methyl 2-amino-3-chloro-4-(difluoromethyl)pyridine-5-acetate. The pyridine-5-acetate functionality could be incorporated into nanoparticle-based delivery systems, allowing for controlled release of the drug at the target site. This would improve the compound’s therapeutic index and reduce systemic side effects, making it a valuable candidate for personalized medicine approaches.

In conclusion, Methyl 2-amino-3-chloro-4-(difluoromethyl)pyridine-5-acetate represents a promising compound in modern medicinal chemistry. Its unique molecular structure, characterized by the 2-amino, 3-chloro, 4-(difluoromethyl), and pyridine-5-acetate functional groups, positions it as a potential candidate for a wide range of therapeutic applications. Ongoing research continues to uncover new insights into its biological activity, pharmacokinetic properties, and potential uses in drug development. As the field of medicinal chemistry evolves, compounds like this will likely play an increasingly important role in the discovery of novel therapeutic agents.